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Compound of Interest

Compound Name:
3-Chloro-4-nitrobenzene-1-

sulfonamide

CAS No.: 93745-74-5

Cat. No.: B2879946

Get Quote

CAS Number: 93745-74-5 Chemical Formula:

[1]

Executive Summary & Operational Directive
Objective: To execute the safe, compliant, and environmentally responsible disposal of 3-
Chloro-4-nitrobenzene-1-sulfonamide.

Core Directive: This compound is a halogenated nitroaromatic. It poses specific risks regarding

thermal stability and environmental persistence.[1][2] Under no circumstances should this

material be disposed of down the drain or in general municipal waste.[1] The only acceptable

end-of-life pathway is high-temperature incineration at a licensed facility equipped with

scrubbers for acid gas generation (

,

,

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2879946#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b2879946/docs?utm_src=pdf-body#3-chloro-4-nitrobenzene-1-sulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b2879946/docs?utm_src=pdf-body#3-chloro-4-nitrobenzene-1-sulfonamide-proper-disposal-procedures
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).[1]

Immediate Action Required:

Segregate immediately from strong bases and reducing agents.[1]

Label as "Hazardous Waste - Toxic - Halogenated Organic".

Contain in chemically resistant containers (HDPE or Glass).

Chemical Identity & Hazard Profile
Understanding the physicochemical properties is the first step in risk mitigation. This compound

combines a nitro group (thermal sensitivity), a chlorine atom (halogenated waste stream), and a

sulfonamide group (weak acidity).[1]

Property Data Operational Implication

CAS Number 93745-74-5
Use this exact ID for waste

manifests.[3]

Molecular Weight 236.63 g/mol -

Physical State
Solid (typically

yellow/crystalline)

Dust control measures

required during transfer.

Solubility
Low in water; soluble in polar

organics (DMSO, DMF)

Bioaccumulative potential; Do

not release to waterways.

Acidity (

)
~10 (Sulfonamide proton)

Reacts with strong bases to

form salts.[1]

Primary Hazards
Skin/Eye Irritant, Aquatic

Toxicity, Potential Mutagen

Full PPE (Nitrile gloves, safety

goggles, lab coat) is

mandatory.[1]

Critical Incompatibilities (The "Red Flags")
Strong Bases (NaOH, KOH): The sulfonamide proton is acidic.[1] Reaction with bases forms

salts which, while generally stable, alter the solubility profile and can complicate incineration.
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[1]

Reducing Agents (Hydrides, Metals): Risk of reducing the nitro group, potentially generating

heat or toxic aniline derivatives.[1]

Oxidizers: Potential for uncontrolled exothermic reactions.

Pre-Disposal Segregation & Storage
Proper segregation is the primary defense against unplanned chemical reactions in the waste

stream.

Segregation Logic Diagram

3-Chloro-4-nitrobenzene-1-sulfonamide Waste

Is it Solid or Liquid?

Solid Waste Stream

Pure Substance / Contaminated Solids

Liquid Waste Stream

Dissolved in Solvent

Container: Wide-mouth HDPE Jar
Label: 'Solid Hazardous Waste - Halogenated'

Container: Solvent Safety Can
Label: 'Halogenated Organic Solvents'

CRITICAL: DO NOT MIX WITH:
- Strong Bases (Caustic Soda)

- Oxidizers (Peroxides)
- Reducing Agents

Keep Separate Keep Separate
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Click to download full resolution via product page

Figure 1: Segregation logic ensuring chemical compatibility and safety.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Spill Debris)

PPE Donning: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab

coat.[1] If dust is present, use an N95 respirator or work inside a fume hood.[1]

Container Selection: Use a dedicated wide-mouth jar made of HDPE (High-Density

Polyethylene) or Glass. Avoid metal containers due to potential corrosion from hydrolysis

products (

).

Transfer: Carefully transfer the solid into the container. Do not fill beyond 90% capacity.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "3-Chloro-4-nitrobenzene-1-sulfonamide" (95-100%).

Hazard Checkboxes: Toxic, Irritant.[1][4]

Waste Code (US RCRA): Label as "Hazardous Waste" (Non-listed, toxicity characteristic).

[1]

Waste Code (EU EWC):07 05 13* (Solid wastes containing hazardous substances).

Storage: Store in a satellite accumulation area (SAA) away from bases and heat sources

until pickup.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)[2]

Solvent Compatibility: Ensure the solvent carrier is compatible with the waste container

(usually HDPE or fluorinated plastic).
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Classification: This must go into the Halogenated Solvent waste stream.

Why? The chlorine atom requires the incinerator to have specific scrubbing capabilities to

neutralize hydrogen chloride gas evolved during combustion. Putting this in "Non-

Halogenated" waste can damage standard incinerators or violate air emission permits.[1]

pH Check: Ensure the solution is neutral or slightly acidic. If the solution is basic (pH > 9),

neutralize carefully with dilute acid (e.g.,

) before adding to the waste container to prevent heat generation or salt precipitation in the
drum.[1]

Labeling:

Constituents: List the solvent (e.g., "Dichloromethane 90%") and the solute ("3-Chloro-4-
nitrobenzene-1-sulfonamide 10%").

Waste Code (EU EWC):07 05 01* (Aqueous washing liquids/mother liquors) or 07 05 04*

(Organic solvents).

Professional Disposal Pathways & Regulatory
Coding
Self-disposal (e.g., benchtop destruction) is not recommended for this compound due to the

stability risks of the nitro group and the generation of toxic byproducts.[1] You must utilize a

licensed hazardous waste contractor.[1]

Waste Classification Codes
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Region Regulation Code Description

USA RCRA Not Listed

It is not a P- or U-

listed waste. However,

it must be managed

as Hazardous Waste

due to toxicity.[1][4] If

ignitable solvents are

present, use D001.[1]

[5]

EU/UK EWC/LoW 07 05 13

Solid wastes

containing hazardous

substances.

EU/UK EWC/LoW 07 05 04

Other organic

solvents, washing

liquids and mother

liquors.[1]

The Destruction Process (For Your Knowledge)
When you hand this waste to a contractor (e.g., Veolia, Clean Harbors, Triumvirate), it

undergoes Rotary Kiln Incineration:

Thermal Destruction: Waste is fired at >1000°C.

[1]

[1]

Gas Scrubbing: The exhaust gas passes through a caustic scrubber (NaOH spray) to

neutralize the

and

before release.

Emergency Spill Response
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Minor Spill (< 10g):

Isolate: Alert nearby personnel.

Protect: Wear PPE.

Contain: Cover with a dry absorbent (vermiculite or sand). Do not use sawdust (combustible)

as the nitro group is an oxidizer source in potential fire conditions.

Clean: Sweep up carefully to avoid dust generation. Place in the solid hazardous waste

container.

Decontaminate: Wipe the surface with water and detergent. Dispose of the wipes in the

same hazardous waste bin.[1]

Major Spill (> 100g or Solution):

Evacuate: Clear the lab.

Ventilate: If volatile solvents are involved, increase ventilation.[1]

Contact: Call your institution's EHS (Environmental Health & Safety) or emergency response

team immediately.

Operational Workflow Diagram

Waste Generation Check Physical State

Solid Waste

Liquid/Solution

Bin: Solid Hazardous
(Halogenated Organic)

Is Solvent Halogenated?

Bin: Halogenated
Solvents

Yes (e.g., DCM, Chloroform)

Bin: Non-Halogenated
Solvents

No (e.g., Methanol, Ethyl Acetate)

Prepare Manifest
(List CAS 93745-74-5)

Licensed Contractor
Pickup (Incineration)

Click to download full resolution via product page
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Figure 2: Operational decision tree for waste stream classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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